
ML395: A Potent and Selective Tool for
Interrogating PLD2 Signaling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML395

Cat. No.: B15572432

Get Quote

Application Notes and Protocols for Researchers

Introduction
ML395 is a potent and highly selective allosteric inhibitor of Phospholipase D2 (PLD2), a key

enzyme in cellular signaling pathways. PLD2 catalyzes the hydrolysis of phosphatidylcholine

(PC) to produce the second messenger phosphatidic acid (PA), which is involved in a myriad of

cellular processes including vesicle trafficking, cytoskeletal organization, cell proliferation, and

migration.[1] The aberrant activity of PLD2 has been implicated in various pathologies,

including cancer, neurodegenerative diseases, and viral infections.

ML395 offers researchers a valuable tool to dissect the specific roles of PLD2, demonstrating

over 80-fold selectivity for PLD2 over its isoform, PLD1.[2][3] Its favorable physicochemical and

pharmacokinetic properties make it suitable for both in vitro and in vivo studies.[2][3] These

application notes provide detailed protocols for utilizing ML395 to investigate PLD2 function in

cancer cell invasion and viral replication, along with a summary of its key characteristics.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15572432#bc-rfq
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.ncbi.nlm.nih.gov/books/NBK280050/
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.sigmaaldrich.com/AR/es/product/mm/532978
https://pmc.ncbi.nlm.nih.gov/articles/PMC4006680/
https://www.sigmaaldrich.com/AR/es/product/mm/532978
https://pmc.ncbi.nlm.nih.gov/articles/PMC4006680/
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative parameters of ML395, facilitating

experimental design and data interpretation.

Parameter Value Assay Type Reference

PLD2 IC50 360 nM Cellular [2][3]

PLD1 IC50 >30,000 nM Cellular [2][3]

PLD2 IC50 8,700 nM Biochemical (purified) [2]

PLD1 IC50 >20,000 nM Biochemical (purified) [2]

Selectivity

(PLD1/PLD2)
>80-fold Cellular [2][3]

Cellular Toxicity
No toxicity observed

up to 30 µM
[2]

Table 1: Inhibitory Activity of ML395

Property Value/Description Reference

Mechanism of Action Allosteric inhibitor [2][3]

Solubility (PBS) >94.5 µM [2]

Plasma Stability (Rat)
Stable (100% parent remaining

after 3h at 37°C)
[2]

CNS Penetrance

(Brain:Plasma Ratio)
1.48 [2]

Table 2: Physicochemical and Pharmacokinetic Properties of ML395

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures described, the following

diagrams have been generated using the DOT language.
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Caption: PLD2 Signaling Pathway and Inhibition by ML395.
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Caption: Workflow for a Transwell Cell Invasion Assay.
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Caption: Workflow for a Viral Replication Assay.

Experimental Protocols
The following protocols provide detailed methodologies for key experiments using ML395.
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Protocol 1: Cell Invasion Assay Using ML395
This protocol is adapted for use with highly invasive breast cancer cells, such as MDA-MB-231,

but can be optimized for other cell types.

Materials:

ML395 (solubilized in DMSO)

MDA-MB-231 cells (or other invasive cell line)

Cell culture medium (e.g., DMEM with 10% FBS)

Serum-free cell culture medium

Matrigel Basement Membrane Matrix

24-well Transwell inserts (8 µm pore size)

Cotton swabs

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Staining solution (e.g., 0.1% crystal violet in 20% methanol)

Microscope with imaging capabilities

Procedure:

Coating of Transwell Inserts:

Thaw Matrigel on ice.

Dilute Matrigel with cold, serum-free medium to a final concentration of 1 mg/mL.

Add 100 µL of the diluted Matrigel solution to the upper chamber of each Transwell insert.

Incubate at 37°C for at least 4 hours to allow for gelation.
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Cell Preparation and Seeding:

Culture MDA-MB-231 cells to ~80% confluency.

Serum-starve the cells for 18-24 hours prior to the assay.

Trypsinize and resuspend the cells in serum-free medium.

Prepare cell suspensions containing different concentrations of ML395 (e.g., 0.1, 1, 10

µM) and a vehicle control (DMSO). The final DMSO concentration should be ≤ 0.1%.

Seed 5 x 104 cells in 200 µL of the respective treatment or control suspension into the

upper chamber of the Matrigel-coated Transwell inserts.

Invasion:

Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower

chamber.

Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48 hours.

Fixation and Staining:

After incubation, carefully remove the medium from the upper and lower chambers.

Gently remove the non-invading cells from the upper surface of the membrane with a

cotton swab.

Fix the invading cells on the lower surface of the membrane by incubating with 4%

paraformaldehyde for 20 minutes at room temperature.

Wash the inserts twice with PBS.

Stain the cells with 0.1% crystal violet for 15 minutes at room temperature.

Gently wash the inserts with water to remove excess stain and allow them to air dry.

Quantification:
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Image multiple random fields of the lower surface of the membrane using a microscope.

Count the number of invaded cells per field.

Calculate the average number of invaded cells for each treatment condition and normalize

to the vehicle control.

Protocol 2: Antiviral Activity Assay Using ML395
This protocol is designed to assess the effect of ML395 on the replication of Influenza A virus in

A549 cells.

Materials:

ML395 (solubilized in DMSO)

A549 cells (human lung adenocarcinoma cell line)

Influenza A virus stock of known titer

Cell culture medium (e.g., DMEM with 10% FBS)

Infection medium (e.g., serum-free DMEM with TPCK-treated trypsin)

Reagents for viral quantification (e.g., for plaque assay or qRT-PCR)

Procedure:

Cell Seeding:

Seed A549 cells in a 96-well plate at a density that will result in a confluent monolayer on

the day of infection.

Incubate at 37°C in a humidified incubator with 5% CO2.

Compound Treatment:

On the day of infection, remove the culture medium and wash the cells once with PBS.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.benchchem.com/product/b15572432/docs?utm_src=pdf-body#ml395-a-potent-and-selective-tool-for-interrogating-pld2-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare serial dilutions of ML395 in infection medium. A suggested concentration range is

0.1 to 30 µM. Include a vehicle control (DMSO).

Add 100 µL of the diluted ML395 or vehicle control to the respective wells and incubate for

1-2 hours at 37°C.

Viral Infection:

Dilute the Influenza A virus stock in infection medium to achieve a desired multiplicity of

infection (MOI), for example, 0.01.

Remove the medium containing ML395 and add 100 µL of the virus dilution to each well.

Incubate for 1 hour at 37°C to allow for viral adsorption.

Incubation:

After the adsorption period, remove the virus inoculum and add 200 µL of fresh infection

medium containing the same concentrations of ML395 or vehicle control as in the pre-

treatment step.

Incubate the plate at 37°C for 24-48 hours.

Quantification of Viral Replication:

Plaque Assay: Collect the supernatant from each well and perform a plaque assay on a

susceptible cell line (e.g., MDCK cells) to determine the viral titer (Plaque Forming

Units/mL).

qRT-PCR: Alternatively, extract total RNA from the infected A549 cells and perform qRT-

PCR using primers specific for a viral gene (e.g., M gene) to quantify the amount of viral

RNA.

Data Analysis:

Calculate the percentage of inhibition of viral replication for each concentration of ML395
compared to the vehicle control.
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Determine the IC50 value of ML395 for antiviral activity.

Conclusion
ML395 is a powerful and selective chemical probe for investigating the cellular functions of

PLD2. Its well-characterized inhibitory profile and favorable drug-like properties enable

researchers to confidently explore the role of PLD2 in a variety of biological and pathological

contexts. The protocols provided herein offer a starting point for utilizing ML395 to elucidate the

intricate signaling networks governed by PLD2. As with any experimental system, optimization

of these protocols for specific cell types and experimental conditions is recommended for

achieving robust and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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